Cas no 479-66-3 (Fulvic acid)

• Product Name: Fulvic acid
• CAS No: 479-66-3
• MF: C₁₄H₁₂O₈
• MW: 308.240284919739
• MDL: MFCD09838488
• CID: 37655
• Update Time: 2025-06-11

Fulvic acid Chemical and Physical Properties

Names and Identifiers

• Fulvic acid
• 4,10-dihydro-3,7,8-trihydroxy-3-methyl-10-oxo-1h,3h-pyrano[4,3-b][1]benzopyran-9-carboxylic acid
• 1H,3H-Pyrano4,3-b1benzopyran-9-carboxylic acid, 4,10-dihydro-3,7,8-trihydroxy-3-methyl-10-oxo-
• 3,7,8-trihydroxy-3-methyl-10-oxo-1,4-dihydropyrano[4,3-b]chromene-9-carboxylic acid
• Elliott Soil Fulvic Acid
• Florida Peat Fulvic Acid
• Nordic Aquatic Fulvic Acid
• Suwannee River Fulvic Acid
• Fulvic acid, AldrichCPR
• Fulvinsaure
• FCYKAQOGGFGCMD-UHFFFAOYSA-N

• MDL： MFCD09838488
• Inchi： 1S/C14H12O8/c1-14(20)3-8-5(4-21-14)11(16)9-7(22-8)2-6(15)12(17)10(9)13(18)19/h2,15,17,20H,3-4H2,1H3,(H,18,19)
• InChI Key： FCYKAQOGGFGCMD-UHFFFAOYSA-N
• SMILES： CC1(OCC2=C(OC3C(C2=O)=C(C(=O)O)C(O)=C(O)C=3)C1)O

Computed Properties

• Exact Mass: 308.05300
• Monoisotopic Mass: 308.053217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 0.078

Experimental Properties

• Color/Form: Yellow crystalline solid
• Density: 1.79
• Melting Point: 247ºC
• Boiling Point: 661 °C at 760 mmHg
• Flash Point: 255.1 °C
• Refractive Index: 1.736
• PSA: 137.43000
• LogP: 0.68360
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Fulvic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H332 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H312 (100%) H332 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Fulvic acid

The Comprehensive Guide to Fulvic Acid (CAS No. 479-66-3): Benefits, Applications, and Modern Research Insights

Fulvic acid (CAS No. 479-66-3) is a naturally occurring organic compound derived from humic substances found in soil, peat, and water. As a key component of humic matter, it plays a vital role in nutrient absorption, plant growth, and even human health. In recent years, fulvic acid supplements and fulvic acid for agriculture have gained significant attention due to their potential to enhance bioavailability, detoxify heavy metals, and improve soil fertility. This article explores the science behind fulvic acid benefits, its diverse applications, and answers trending questions like "Is fulvic acid safe?" or "How does fulvic acid work?".

The molecular structure of fulvic acid (CAS No. 479-66-3) allows it to bind with minerals and trace elements, making them more accessible to plants and animals. This unique property has led to its widespread use in organic farming and nutrient-dense crop production. Studies suggest that fulvic acid in agriculture can increase crop yields by up to 30% while reducing the need for synthetic fertilizers. Its small molecular size also enables easy absorption, making it a popular ingredient in fulvic acid skincare products and fulvic acid immune support formulations.

One of the most searched topics related to fulvic acid is its role in human health. Research indicates that fulvic acid supplements may support gut health, enhance mineral absorption, and act as a potent antioxidant. A 2023 study published in the Journal of Agricultural and Food Chemistry highlighted its ability to modulate the gut microbiome, aligning with the growing interest in gut-brain axis optimization. Consumers often ask, "Can fulvic acid help with inflammation?" – preliminary studies suggest its anti-inflammatory properties may benefit conditions like arthritis, though more clinical trials are needed.

The environmental applications of fulvic acid (CAS No. 479-66-3) are equally impressive. In soil remediation, it helps break down pollutants and restore degraded land. Its chelating properties make it valuable for water purification systems, particularly in areas with heavy metal contamination. These eco-friendly applications resonate with today's focus on sustainable solutions and circular economy practices. Frequently searched queries like "fulvic acid vs. humic acid" or "best fulvic acid products" reflect consumers' desire to understand these natural alternatives.

Quality control is crucial when selecting fulvic acid products. The purest forms are typically extracted from ancient plant deposits using low-temperature processing to preserve bioactive compounds. Analytical techniques like FTIR spectroscopy and HPLC are used to verify the authenticity of fulvic acid (CAS No. 479-66-3). Consumers should look for products tested for heavy metals and certified by organizations like the OMRI for organic fulvic acid applications.

Emerging research areas for fulvic acid include its potential in nanotechnology and drug delivery systems. Its ability to enhance cellular permeability is being studied for improving the efficacy of pharmaceuticals. Meanwhile, the cosmeceutical industry is exploring its use in anti-aging formulations due to its antioxidant capacity. These cutting-edge applications demonstrate why searches for "fulvic acid research 2023" have increased by 150% compared to previous years.

For those considering fulvic acid supplementation, typical dosages range from 50-500 mg daily, depending on the application. Always consult a healthcare provider, especially when addressing specific questions like "Can fulvic acid interact with medications?" or "Is fulvic acid safe during pregnancy?". The compound's safety profile is generally excellent, with rare reports of mild digestive discomfort at high doses.

The future of fulvic acid (CAS No. 479-66-3) looks promising as science continues to validate traditional uses and discover new applications. From regenerative agriculture to functional foods and beyond, this remarkable substance bridges the gap between ancient wisdom and modern science. As consumer demand grows for natural health solutions and eco-friendly technologies, fulvic acid stands poised to play an increasingly important role in multiple industries.